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Compound of Interest

Compound Name: Tristearin-d40

Cat. No.: B1472723 Get Quote

This technical guide provides a comprehensive overview of the molecular characteristics of

Tristearin-d40, a deuterated form of Tristearin. It is intended for researchers, scientists, and

professionals in drug development who utilize stable isotope-labeled compounds in their work.

This document details the compound's molecular weight and structure and illustrates its

application as an internal standard in analytical methodologies.

Quantitative Molecular Data
The physical and chemical properties of Tristearin-d40 are summarized in the table below,

with a comparison to its non-deuterated counterpart, Tristearin.

Property Tristearin-d40 Tristearin

Chemical Formula C₅₇D₁₁₀O₆[1] C₅₇H₁₁₀O₆[2][3][4][5][6][7]

Molecular Weight 1002.16 g/mol ~891.48 g/mol [4][6][7]

Synonyms -
Glyceryl tristearate, Stearin,

Trioctadecanoin[8][3][4][6][7]

CAS Number 33048-69-0 555-43-1[3][4]

Molecular Structure
Tristearin-d40 is a triglyceride derived from the esterification of glycerol with three molecules

of deuterated stearic acid. In this isotopically labeled compound, all 110 hydrogen atoms of the

three stearic acid chains and the glycerol backbone are replaced with deuterium atoms.
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Caption: Molecular composition of Tristearin-d40.

Experimental Applications and Workflow
Tristearin-d40, as a stable isotope-labeled compound, is primarily utilized as an internal

standard in quantitative analytical techniques such as Liquid Chromatography-Mass

Spectrometry (LC-MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear

Magnetic Resonance (NMR) spectroscopy.[9] The incorporation of deuterium atoms results in a

distinct mass difference between the analyte (Tristearin) and the internal standard (Tristearin-
d40), while maintaining nearly identical chemical and physical properties. This allows for

accurate quantification of the analyte in complex biological matrices by correcting for variations

during sample preparation and analysis.

The following diagram illustrates a typical experimental workflow for the quantification of

Tristearin in a biological sample using Tristearin-d40 as an internal standard via LC-MS.
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Caption: LC-MS quantification workflow using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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